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Compound of Interest

Compound Name: Benzyl-PEG5-acid

Cat. No.: B7840631

An In-Depth Technical Guide to Benzyl-PEG5-
acid
This guide provides a comprehensive overview of the chemical and physical properties of

Benzyl-PEG5-acid, a versatile bifunctional linker molecule. It is intended for researchers,
scientists, and professionals in the field of drug development and bioconjugation.

Core Properties of Benzyl-PEG5-acid

Benzyl-PEG5-acid is a polyethylene glycol (PEG) derivative that incorporates a benzyl group
and a terminal carboxylic acid. This heterobifunctional structure allows for its use in a variety of
bioconjugation applications. The PEG chain, consisting of five ethylene glycol units, imparts
increased hydrophilicity to the molecule and any conjugate it is a part of, which can improve
solubility and bioavailability.[1] The benzyl group serves as a protecting group for the alcohol,
while the carboxylic acid provides a reactive handle for conjugation to amine-containing
molecules.

Quantitative Data Summary

The key quantitative data for Benzyl-PEG5-acid are summarized in the table below for easy
reference and comparison.
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Property Value Source
Molecular Formula C18H2807 [1112]
Molecular Weight 356.41 g/mol [1]

CAS Number 2514948-41-3

Purity >98%

1-phenyl-2,5,8,11,14-

IUPAC Name pentaoxaheptadecan-17-oic
acid
Storage Temperature 2-8°C (Inert atmosphere)

Molecular Structure and Functionality

The structure of Benzyl-PEG5-acid is central to its utility. The molecule consists of a benzyl
ether at one terminus and a carboxylic acid at the other, connected by a five-unit polyethylene

glycol chain.
Benzyl Group PEGS5 Chain Carboxylic Acid
C6H5CH2- -O(CH2CH20)4- -CH2CH2- -COOH

Click to download full resolution via product page

Figure 1: Simplified block diagram of Benzyl-PEG5-acid structure.

This unique arrangement allows for a two-step conjugation strategy. The carboxylic acid can be
activated and reacted with an amine-containing molecule. Subsequently, the benzyl group can
be removed to deprotect the terminal alcohol for further functionalization.

Application in PROTAC Synthesis
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Benzyl-PEG5-acid is frequently utilized as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACSs). PROTACSs are heterobifunctional molecules that recruit a target protein
to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein. The linker plays a critical role in a PROTAC's efficacy by controlling the distance and
orientation between the two recruited proteins.

The general workflow for incorporating Benzyl-PEG5-acid into a PROTAC is outlined below.

Benzyl-PEG5-acid

tep 1

Activate Carboxylic Acid
(e.g., with HATU/EDC)

tep 2

Couple to E3 Ligase Ligand
(Amine-functionalized)

tep 3

Deprotect Benzyl Group
(e.g., Hydrogenolysis)

tep 4

Couple to Target Protein Ligand

inal Product

Final PROTAC Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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